4-(3-Nitrophenyl)-2-(pyridin-3-yl)thiazole

• Molecular Formula: C14H9N3O2S
• Molecular Weight: 283.31 g/mol
• IUPAC Name: 4-(3-nitrophenyl)-2-pyridin-3-yl-1,3-thiazole
• InChI: InChI=1S/C14H9N3O2S/c18-17(19)12-5-1-3-10(7-12)13-9-20-14(16-13)11-4-2-6-15-8-11/h1-9H
• InChI Key: IIVZOUPWCCBTGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)C3=CN=CC=C3

Description

4-(3-Nitrophenyl)-2-(pyridin-3-yl)thiazole is a useful research compound. Its molecular formula is C14H9N3O2S and its molecular weight is 283.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-3′-nitroacetophenone (3.66 g) and 3-thiocarbamoylpyridine (2.07 g) in ethanol (40 ml) was refluxed for 1 hour. The reaction mixture was poured into a mixture of ethyl acetate and an aqueous sodium bicarbonate solution. The organic phase was washed with brine, dried over magnesium sulfate and concentrated. The resultant solid was collected and washed with isopropyl ether to give 4-(3-nitrophenyl)-2-(pyridin-3-yl)thiazole (2.91 g).